9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol

• Molecular Formula: C22H25NO2
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 9-[4-[2-hydroxyethyl(propan-2-yl)amino]but-2-ynyl]fluoren-9-ol
• InChI: InChI=1S/C22H25NO2/c1-17(2)23(15-16-24)14-8-7-13-22(25)20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,24-25H,13-16H2,1-2H3
• InChI Key: PNRHKDLOMHYRIW-UHFFFAOYSA-N
• SMILES: CC(C)N(CCO)CC#CCC1(C2=CC=CC=C2C3=CC=CC=C31)O

Description

9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol, also known as FSK-805, is a chemical compound that has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol is not fully understood. It has been shown to activate the cAMP signaling pathway, which plays a crucial role in regulating various cellular processes such as gene expression, cell proliferation, and differentiation. 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol has also been shown to inhibit the activity of phosphodiesterase enzymes, which are involved in the breakdown of cAMP.
Biochemical and Physiological Effects:
9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase insulin sensitivity and glucose uptake in muscle cells, which may make it a potential treatment for type 2 diabetes. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol has been shown to have anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol in lab experiments is its wide range of biological activities, which makes it a potentially useful tool for studying various cellular processes. However, one limitation of using 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for further research on 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol. One area of research is the development of more efficient synthesis methods for 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol. Another area of research is the identification of the specific cellular targets of 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol and the mechanisms by which it exerts its biological effects. Additionally, further research is needed to evaluate the potential therapeutic applications of 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol in various diseases and disorders.

Synthesis Methods

The synthesis of 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol is a complex process that involves several steps. The initial step involves the reaction of 9-bromo-fluorene with magnesium in the presence of anhydrous ether to form a Grignard reagent. This reagent is then reacted with 4-(2-chloroethyl)-morpholine hydrochloride to form 9-(4-morpholinyl)-fluorene. The final step involves the reaction of 9-(4-morpholinyl)-fluorene with isopropylamine and propargyl alcohol to form 9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol.

Scientific Research Applications

9-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-but-2-ynyl}-9H-fluoren-9-ol has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.